Cas no 666822-10-2 (5-(5-Bromo-benzofuran-2-yl)-1h-pyrazole)

• Product Name: 5-(5-Bromo-benzofuran-2-yl)-1h-pyrazole
• CAS No: 666822-10-2
• MF: C₁₁H₇BrN₂O
• MW: 263.090081453323
• MDL: MFCD00120853
• CID: 2192435
• PubChem ID: 2805330
• Update Time: 2025-04-21

5-(5-Bromo-benzofuran-2-yl)-1h-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-pyrazole, 3-(5-bromo-2-benzofuranyl)-
• 3-(5-Bromo-1-benzofuran-2-yl)-1H-pyrazole
• DTXSID501320199
• CCG-50454
• Maybridge3_001065
• AKOS010654622
• 3-(5-Bromobenzofuran-2-yl)-1H-pyrazole
• DB-337304
• AS-8640
• 5-(5-bromobenzofuran-2-yl)-1H-pyrazole
• HMS2805F23
• 5-(5-bromanyl-1-benzofuran-2-yl)-1H-pyrazole
• BRD-K59778210-001-07-7
• CS-0326693
• HMS1434A09
• MLS000830696
• BDBM93856
• 5-(5-bromo-2-benzofuranyl)-1H-pyrazole
• SR-01000639830-1
• 5-(5-Bromo-Benzofuran-2-Yl)-1H-Pyrazole
• 5-(5-bromo-1-benzofuran-2-yl)-1H-pyrazole
• cid_2805330
• 666822-10-2
• 3-(5-bromobenzo[b]furan-2-yl)-1H-pyrazole
• SMR000457717
• IDI1_012452
• CHEMBL1522206
• 5-(5-Bromo-benzofuran-2-yl)-1h-pyrazole

• MDL： MFCD00120853
• Inchi： 1S/C11H7BrN2O/c12-8-1-2-10-7(5-8)6-11(15-10)9-3-4-13-14-9/h1-6H,(H,13,14)
• InChI Key： JSTSFIZUERTPFM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C1=CC=NN1)O2

Computed Properties

• Exact Mass: 261.97418Da
• Monoisotopic Mass: 261.97418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: 132-135℃
• Boiling Point: 457.4±30.0 °C at 760 mmHg
• Flash Point: 230.4±24.6 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-(5-Bromo-benzofuran-2-yl)-1h-pyrazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)